Cas no 595547-34-5 (1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI))
595547-34-5 structure
Product Name:1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
CAS No:595547-34-5
MF:C14H14N2
MW:210.274363040924
CID:1017367
PubChem ID:3408822
Update Time:2025-04-20
1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
- 7-methyl-2-(pyridin-2-yl)-2,3-dihydro-1H-indole
- 595547-34-5
- 7-Methyl-2-(pyridin-2-yl)indoline
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- Inchi: 1S/C14H14N2/c1-10-5-4-6-11-9-13(16-14(10)11)12-7-2-3-8-15-12/h2-8,13,16H,9H2,1H3
- InChI Key: JYNVSIUURSFDOA-UHFFFAOYSA-N
- SMILES: N1C2C(C)=CC=CC=2CC1C1C=CC=CN=1
Computed Properties
- Exact Mass: 210.11600
- Monoisotopic Mass: 210.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92000
- LogP: 3.23730
1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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